Cas no 42754-82-5 (3-Phenyl-1H-pyrazolo3,4-dpyrimidine-4,6(5H,7H)-dione)

• Product Name: 3-Phenyl-1H-pyrazolo3,4-dpyrimidine-4,6(5H,7H)-dione
• CAS No: 42754-82-5
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• MDL: MFCD25460307
• CID: 2178281
• PubChem ID: 135577974
• Update Time: 2025-05-19

3-Phenyl-1H-pyrazolo3,4-dpyrimidine-4,6(5H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-7,7a-dihydro-1h-pyrazolo[3,4-d]pyrimidine-4,6(3ah,5h)-dione
• 1H-Pyrazolo[3,4-d]pyriMidine-4,6(5H,7H)-dione, 3-phenyl-
• 3-phenyl-1,2-dihydropyrazolo[3,4-d]pyrimidine-4,6-dione
• F18158
• SCHEMBL5784644
• 42754-82-5
• 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• 3-phenyl-2,7-dihydropyrazolo[3,4-d]pyrimidine-4,6-dione
• 3-Phenyl-1H-pyrazolo3,4-dpyrimidine-4,6(5H,7H)-dione

• MDL： MFCD25460307
• Inchi： 1S/C11H8N4O2/c16-10-7-8(6-4-2-1-3-5-6)14-15-9(7)12-11(17)13-10/h1-5H,(H3,12,13,14,15,16,17)
• InChI Key： KOZZWYKKLBHHEY-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNC=2C2C=CC=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 228.06472551Da
• Monoisotopic Mass: 228.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-Phenyl-1H-pyrazolo3,4-dpyrimidine-4,6(5H,7H)-dione

Exploring the Properties and Applications of 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione (CAS No. 42754-82-5)

3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione (CAS No. 42754-82-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. This compound, often referred to as a pyrazolopyrimidine derivative, belongs to a class of molecules known for their potential biological activities. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting enzymes and receptors involved in various metabolic pathways.

The molecular structure of 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione features a fused pyrazole and pyrimidine ring system, which is a common motif in many bioactive compounds. The presence of the phenyl group at the 3-position enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies have explored its interactions with kinase enzymes, a hot topic in cancer research, as kinases play a pivotal role in cell signaling and proliferation.

In the context of current trends, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is being investigated for its potential as a kinase inhibitor, aligning with the growing interest in precision oncology. Online searches for terms like "pyrazolopyrimidine uses" and "CAS 42754-82-5 applications" reflect the compound's relevance in both academic and industrial settings.

Synthetic accessibility is another key advantage of this compound. Its modular structure allows for facile derivatization, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to its inclusion in high-throughput screening (HTS) campaigns, where it serves as a lead compound for optimizing potency and selectivity. The rise of AI-driven drug discovery has further amplified interest in such scaffolds, as computational models can predict their binding affinities with unprecedented accuracy.

Beyond oncology, 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione has shown promise in neurological research. Preliminary data suggest its potential to modulate GABA receptors, making it a candidate for studying anxiety and epilepsy disorders. This aligns with the increasing public focus on mental health and neurodegenerative diseases, topics frequently searched in scientific databases and forums.

From a commercial perspective, suppliers of CAS 42754-82-5 highlight its purity and stability, which are crucial for reproducible research. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, addressing the community's demand for reliable chemical standards. The compound's MSDS and handling guidelines are also frequently accessed, underscoring the importance of safety in laboratory practices.

In summary, 3-Phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione represents a versatile tool in modern drug discovery. Its structural elegance, combined with its applicability across multiple therapeutic areas, positions it as a molecule of enduring interest. As research continues to unravel its full potential, this compound is likely to remain a staple in the toolkit of medicinal chemists and pharmacologists worldwide.